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Compound of Interest

Compound Name: Acid Brown 14

Cat. No.: B1668934

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Acid Brown 14, also known by its Colour Index name C.l. 20195, is a double azo dye
characterized by its red-light brown hue.[1] As a water-soluble anionic dye, it finds its primary
application in the coloring of protein fibers such as wool and silk, as well as polyamides like
nylon.[1][2] Its utility also extends to the leather industry.[1] This document provides a
comprehensive technical overview of Acid Brown 14, including its chemical and physical
properties, a detailed synthesis protocol, toxicological profile, and analytical methodologies.
The information is intended to serve as a foundational resource for researchers and
professionals in chemistry, toxicology, and materials science.

Chemical and Physical Properties

Acid Brown 14 is a sodium salt of a sulfonated aromatic azo compound.[3] Its chemical
structure and properties are summarized in the tables below.

Table 1: Chemical Identification and Structure
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Parameter Value

disodium;4-[[2,4-dihydroxy-5-[(4-

sulfonatonaphthalen-1-

IUPAC Name _ _
yl)diazenyl]phenyl]ldiazenyllnaphthalene-1-
sulfonate
C.l. Acid Brown 14, C.1. 20195, Resorcinol

Synonyms )

Brown R, Acid Brown R[1]

CAS Number 5850-16-8[1]

Molecular Formula C26H16NaNa20sS2[1]

Molecular Weight 622.54 g/mol [1]

Chemical Class Double Azo Dye[1]

ble 2: Physical and Chemical :

Property Value

Appearance Red-brown powder[4]

Solubility in Water 1.55 g/L at 20°C[2]

Solubility in Ethanol Slightly soluble (yellow-brown solution)[1]

o ] Deep red in concentrated H2SOa4, turns yellow-
Behavior in Strong Acid o
brown upon dilution[1]

o Red wine color in concentrated NaOH
Behavior in Strong Base

solution[1]
Density 1.744 g/lcm3 at 20°CJ[2]
Vapor Pressure 0.001 Pa at 25°C[2]

Synthesis of Acid Brown 14

The synthesis of Acid Brown 14 is a classic example of diazo coupling, a fundamental reaction
in the production of azo dyes. The process involves the diazotization of two molar equivalents
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of 4-aminonaphthalene-1-sulfonic acid, which are then coupled to one molar equivalent of
resorcinol.[1]

Diagram: Synthesis Workflow of Acid Brown 14

Step 1: Diazotization
2eq Diazonium Salt of j
G-Aminonaphthalene-l-sulfonic aciH-Aminonaphthalene-l-sulfonic acid, ceq
Step 2: Azo Coupling Step 3: Isolation and Purification
AC BIOWN4 ppy Acid Brown 34 Ponder

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Acid Brown 14.

Experimental Protocol: Synthesis of Acid Brown 14

Materials:

4-Aminonaphthalene-1-sulfonic acid
e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Resorcinol

e Sodium carbonate (Na2COs)

e Sodium chloride (NaCl)
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e Ice

« Distilled water

Procedure:

Part 1: Diazotization of 4-Aminonaphthalene-1-sulfonic acid

e Prepare a solution of 4-aminonaphthalene-1-sulfonic acid in water, using sodium carbonate
to aid dissolution if necessary.

e Cool the solution to 0-5°C in an ice bath.
o Slowly add a pre-cooled aqueous solution of sodium nitrite to the solution of the amine.

» While maintaining the temperature at 0-5°C, slowly add concentrated hydrochloric acid
dropwise with constant stirring.

o Continue stirring for 30-60 minutes at 0-5°C to ensure complete formation of the diazonium
salt. The completion of the reaction can be checked with starch-iodide paper.

Part 2: Azo Coupling
» Dissolve resorcinol in an aqueous solution of sodium carbonate.
e Cool the resorcinol solution to 0-5°C in an ice bath.

o Slowly add the freshly prepared diazonium salt solution (from Part 1) to the resorcinol
solution with vigorous stirring. Two molar equivalents of the diazonium salt are required for

each mole of resorcinol.
e Maintain the temperature below 10°C and a slightly alkaline pH during the addition.

 After the addition is complete, continue stirring for several hours until the coupling is
complete.

Part 3: Isolation and Purification

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» The precipitated Acid Brown 14 is isolated from the reaction mixture by "salting out," which
involves adding a significant amount of sodium chloride to decrease its solubility.

e The precipitate is then collected by filtration.
e The filter cake is washed with a brine solution to remove impurities.

o The purified dye is then dried in an oven at a suitable temperature to yield the final product
as a red-brown powder.

Toxicological Profile

The toxicological data for Acid Brown 14 is limited. As an azo dye, its toxicity profile is of
interest, particularly concerning the potential for cleavage of the azo bond to form aromatic

amines.

Table 3: Acute Toxicity Data
Test Species Route Value Reference
LD50 Rat Oral > 2000 mg/kg [5]

Discussion of Toxicological Data: The available data suggests that Acid Brown 14 has low
acute toxicity via the oral route.[5] However, prolonged or repeated exposure may cause skin
and eye irritation. As with many dyes, inhalation of the powder should be avoided. There is no
conclusive evidence to suggest that Acid Brown 14 is carcinogenic.

Experimental Protocol: Acute Oral Toxicity (OECD 401
Guideline - Representative)

Objective: To determine the acute oral toxicity of Acid Brown 14 in a rodent model.

Test Animal: Wistar rats, typically young adults, of a single sex (or both if significant differences
are expected).

Procedure:

e Animals are fasted overnight prior to dosing.
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o Alimit test is often performed first, where a high dose (e.g., 2000 mg/kg body weight) is
administered to a small group of animals.

e The test substance, Acid Brown 14, is dissolved or suspended in a suitable vehicle (e.g.,
water or corn oil).

e The substance is administered by gavage to the test animals.

¢ Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for
at least 14 days.

o Key observations include changes in skin, fur, eyes, mucous membranes, respiratory,
circulatory, autonomic and central nervous systems, and somatomotor activity.

o Afull necropsy is performed on all animals at the end of the observation period.

« |If mortality is observed in the limit test, further testing with smaller dose groups is conducted
to determine the LD50 value.

Analytical Methods

The analysis of Acid Brown 14 typically involves chromatographic and spectroscopic
techniques to determine its purity and concentration.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC) - General Method for Azo Dyes

Objective: To separate and quantify Acid Brown 14 in a sample.
Instrumentation:

o HPLC system with a UV-Vis detector

e C18 reverse-phase column

Mobile Phase:
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o A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,
acetonitrile or methanol).

Procedure:

Prepare a standard solution of Acid Brown 14 of known concentration in a suitable solvent
(e.g., water/methanol mixture).

e Prepare the sample for analysis by dissolving it in the mobile phase or a compatible solvent.

o Set the UV-Vis detector to the wavelength of maximum absorbance (Amax) for Acid Brown
14.

* Inject the standard and sample solutions into the HPLC system.

o Develop a gradient elution program to achieve good separation of the dye from any
impurities. A typical gradient might start with a high percentage of the aqueous buffer and
gradually increase the percentage of the organic solvent.

« ldentify the peak corresponding to Acid Brown 14 by comparing the retention time with that
of the standard.

e Quantify the amount of Acid Brown 14 in the sample by comparing the peak area to a
calibration curve generated from standards of known concentrations.

Applications and Performance

Acid Brown 14 is primarily used as a dye for textiles and leather.[1] Its performance is
evaluated based on its fastness properties, which indicate the resistance of the color to fading
or bleeding under various conditions.

Table 4: Fastness Properties of Acid Brown 14 on Wool
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Rating (1-5, 5 is

Fastness Test ISO Standard AATCC Standard
best)

Light Fastness 3 4 3-4
Soaping (Fading) 3 3 3
Soaping (Staining) 4-5 - 4-5
Perspiration (Fading) 4 3 3-4
Perspiration (Staining) 3 - 3
Oxygen Bleaching 4 1 1-4
Seawater 3 1-2 1-3

Note: Ratings can vary slightly depending on the source.[2][4]

Conclusion

Acid Brown 14 is a commercially important double azo dye with well-defined chemical and
physical properties. Its synthesis is based on established diazo coupling chemistry. While it
exhibits low acute toxicity, appropriate handling procedures are necessary to minimize
exposure. The analytical characterization of Acid Brown 14 can be readily achieved using
standard chromatographic technigues. Its performance as a dye is moderate, with its suitability
depending on the specific application and required fastness properties. This guide provides a
foundational understanding of Acid Brown 14 for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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